2-chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine

• IUPAC Name: 2-chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
• InChI: InChI=1S/C6H3ClIN3/c7-6-10-2-4-5(11-6)3(8)1-9-4/h1-2,9H
• InChI Key: INKBZIDRWUSKPM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC(=NC=C2N1)Cl)I
• Molecular Formula: C6H3ClIN3
• DSSTOX Substance ID: DTXSID80670664
• Molecular Weight: 279.46 g/mol
• CAS No.: 1152475-50-7

Description

2-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine is a heterocyclic compound that belongs to the pyrrolopyrimidine family. This compound is characterized by the presence of both chlorine and iodine atoms attached to the pyrrolopyrimidine core. It has a molecular formula of C₆H₃ClIN₃ and a molecular weight of 279.47 g/mol

Scientific Research Applications

2-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound can be used in the development of bioactive molecules, such as kinase inhibitors.

Industry: The compound can be used in the production of specialty chemicals and materials.

Safety and Hazards

The compound is associated with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302, H315, H319, H332, H335. The precautionary statements are P261, P280, P305, P338, P351.

Mechanism of Action

Target of Action

Pyrrolo[2,3-d]pyrimidine derivatives have been studied for their anticancer properties , suggesting that they may target proteins or pathways involved in cell proliferation and survival.

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes in cellular processes such as cell cycle progression, apoptosis, and signal transduction .

Biochemical Pathways

Given the anticancer activity of related compounds, it can be inferred that this compound may affect pathways related to cell growth, proliferation, and apoptosis .

Result of Action

Related compounds have been shown to have cytotoxic effects against various cancer cell lines , suggesting that this compound may have similar effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine typically involves the halogenation of pyrrolopyrimidine derivatives. One common method involves the reaction of 2-chloro-5H-pyrrolo[3,2-d]pyrimidine with iodine in the presence of a suitable oxidizing agent such as N-iodosuccinimide (NIS). The reaction is usually carried out in a solvent like dimethylformamide (DMF) at room temperature .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be substituted with other functional groups using appropriate nucleophiles.

Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiolate can be used to replace the halogen atoms.

Cross-Coupling Reactions: Palladium catalysts and bases like potassium carbonate are commonly used in these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield 2-azido-7-iodo-5H-pyrrolo[3,2-d]pyrimidine, while a Suzuki-Miyaura coupling reaction could produce a biaryl derivative.

Comparison with Similar Compounds

2-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine can be compared with other halogenated pyrrolopyrimidines, such as:

2-Chloro-5H-pyrrolo[3,2-d]pyrimidine: Lacks the iodine atom, making it less versatile in cross-coupling reactions.

2-Iodo-5H-pyrrolo[3,2-d]pyrimidine: Lacks the chlorine atom, which may affect its reactivity in substitution reactions.

2-Chloro-7-bromo-5H-pyrrolo[3,2-d]pyrimidine: Similar in structure but with bromine instead of iodine, which can influence its chemical behavior and applications.

The uniqueness of this compound lies in the presence of both chlorine and iodine atoms, providing a balance of reactivity and stability that can be exploited in various chemical transformations and applications.

Synthesis routes and methods

Procedure details

To a suspension of 2-chloro-5H-pyrrolo[3,2-d]pyrimidine (3.55 g, 23.2 mmol) in water (200 ml) was added sodium bicarbonate (19.2 g) A solution of potassium iodide (16.41 g, 98.9 mmol) and iodine (5.78 g, 22.8 mmol) in water (25 ml) was added dropwise then allowed to stir at room temperature for 1 h. The mixture was diluted with brine and extracted with ethyl acetate. The extracts were dried filtered and evaporated. The residue was purified by flash chromatography, eluting with chloroform/methanol 25/1 to 20/1, to afford 2-chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine (5.33 g, 83%). 1H NMR (DMSO, 300 MHz): 12.50 (s, 1H), 8.82 (s, 1H), 8.20 (s, 1H); 13C NMR (DMSO, 75 MHz): 143.2, 143.0, 139.7, 139.5, 126.5, 56.2; LRMS (EI): m/z calcd for [M]+ 278.91, 280.91 found 278.95, 280.95.